Cas no 34402-78-3 (Methyl 4-Methylpyrrole-2-carboxylate)

• Product Name: Methyl 4-Methylpyrrole-2-carboxylate
• CAS No: 34402-78-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD00057179
• CID: 317088
• PubChem ID: 205982
• Update Time: 2025-04-19

Methyl 4-Methylpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid, 4-methyl-, methyl ester
• 4-methyl-2-(methoxycarbonyl)pyrrole
• 4-Methyl-2-pyrrolecarboxylate methyl ester
• 4-Methyl-pyrrol-2-carbonsaeure-methylester
• 4-methyl-pyrrole-2-carboxylic acid methyl ester
• methyl 4-methylpyrrole-2-carboxylate
• A822220
• MFCD00057179
• F53538
• 1H-Pyrrole-2-carboxylic acid, 4-methyl-, methyl ester
• 34402-78-3
• DTXSID70187978
• FT-0650895
• SCHEMBL5202768
• AKOS006274357
• SB63886
• CS-0152853
• Q9444186
• Methyl?4-methyl-1H-pyrrole-2-carboxylate
• BMCUQYLZVGVDCW-UHFFFAOYSA-N
• TS-01800
• SY066080
• InChI=1/C7H9NO2/c1-5-3-6(8-4-5)7(9)10-2/h3-4,8H,1-2H
• AI3-35111
• 4-methyl-1H-pyrrole-2-carboxylic acid methyl ester
• DB-007688
• Methyl 4-Methylpyrrole-2-carboxylate

• MDL： MFCD00057179
• Inchi： 1S/C7H9NO2/c1-5-3-6(8-4-5)7(9)10-2/h3-4,8H,1-2H3
• InChI Key： BMCUQYLZVGVDCW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=CN1)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73-74 ºC (cyclohexane )
• Boiling Point: 250.2±20.0 ºC (760 Torr),
• Flash Point: 105.1±21.8 ºC,
• Refractive Index: 1.524
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 42.09000
• LogP: 1.10970
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 4-Methylpyrrole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives